Cas no 1622956-09-5 ((5-Bromo-2-chlorothiazol-4-yl)methanol)

• Product Name: (5-Bromo-2-chlorothiazol-4-yl)methanol
• CAS No: 1622956-09-5
• MF: C₄H₃BrClNOS
• MW: 228.49471783638
• CID: 6936853
• PubChem ID: 162341083
• Update Time: 2025-05-08

(5-Bromo-2-chlorothiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-BROMO-2-CHLOROTHIAZOL-4-YL)METHANOL
• 1622956-09-5
• AT10263
• (5-Bromo-2-chlorothiazol-4-yl)methanol

• Inchi： 1S/C4H3BrClNOS/c5-3-2(1-8)7-4(6)9-3/h8H,1H2
• InChI Key： JQPVSNANMPFMFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)N=C(S1)Cl

Computed Properties

• Exact Mass: 226.88073Da
• Monoisotopic Mass: 226.88073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų